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Compound of Interest

Compound Name: Pentane-2,3-diol

Cat. No.: B1206181 Get Quote

An In-depth Technical Guide to Pentane-2,3-diol
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentane-2,3-diol is a vicinal diol, a class of organic compounds characterized by two hydroxyl

groups attached to adjacent carbon atoms. Its chemical structure and properties make it a

versatile building block in organic synthesis and a molecule of interest in various chemical and

pharmaceutical applications. This guide provides a comprehensive overview of the physical

and chemical properties of pentane-2,3-diol, along with generalized experimental protocols

and visualizations to support researchers and professionals in drug development and related

scientific fields.

Physical and Chemical Properties
The fundamental physical and chemical properties of pentane-2,3-diol are summarized below.

These properties are crucial for its handling, application in reactions, and for analytical

characterization.

Physical Properties
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Property Value Source

Molecular Formula C5H12O2 [1][2][3]

Molecular Weight 104.15 g/mol [4]

CAS Number 42027-23-6 [1][2]

Appearance Colorless, viscous liquid [3]

Melting Point 50.86 °C (estimate) [1][2]

Boiling Point 187.6 °C at 760 mmHg [1][2]

Density 0.974 g/cm³ [1][2]

Refractive Index 1.4412 [1]

Flash Point 90.4 °C [1][2]

Solubility Soluble in water [3]

Chemical and Computational Properties
Property Value Source

pKa 14.75 ± 0.26 (Predicted) [1][5]

LogP 0.13810 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 2 [1]

Topological Polar Surface Area 40.5 Å² [5]

Exact Mass 104.083729621 [1]

Canonical SMILES CCC(C(C)O)O [1]

InChI Key
XLMFDCKSFJWJTP-

UHFFFAOYSA-N
[6]
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Stereochemistry
Pentane-2,3-diol possesses two chiral centers at carbons 2 and 3, leading to the existence of

stereoisomers. Understanding the stereochemistry is critical, as different stereoisomers can

exhibit distinct biological activities and physical properties. The molecule has four possible

stereoisomers: (2R,3R), (2S,3S), (2R,3S), and (2S,3R). The (2R,3R) and (2S,3S) isomers are

a pair of enantiomers, as are the (2R,3S) and (2S,3R) isomers. The relationship between the

(2R,3R) and (2R,3S) isomers is diastereomeric.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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